Cas no 62692-63-1 (3-Hexanone, 2-bromo-4,4-diethyl-2-methyl-)

• Product Name: 3-Hexanone, 2-bromo-4,4-diethyl-2-methyl-
• CAS No: 62692-63-1
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 434946
• PubChem ID: 71383749
• Update Time: 2025-04-19

3-Hexanone, 2-bromo-4,4-diethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 2-bromo-4,4-diethyl-2-methyl-
• 2-bromo-4,4-diethyl-2-methylhexan-3-one
• 62692-63-1
• DTXSID20806046

• Inchi： 1S/C11H21BrO/c1-6-11(7-2,8-3)9(13)10(4,5)12/h6-8H2,1-5H3
• InChI Key： SJQHMTAEIPCEDC-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(C(CC)(CC)CC)=O

Computed Properties

• Exact Mass: 248.07763
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07